Cas no 2228317-72-2 (3-(2-methylquinolin-6-yl)-2-oxopropanoic acid)

• Product Name: 3-(2-methylquinolin-6-yl)-2-oxopropanoic acid
• CAS No: 2228317-72-2
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 6611149
• PubChem ID: 137731904
• Update Time: 2025-06-08

3-(2-methylquinolin-6-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylquinolin-6-yl)-2-oxopropanoic acid
• 2228317-72-2
• EN300-1810681

• Inchi： 1S/C13H11NO3/c1-8-2-4-10-6-9(3-5-11(10)14-8)7-12(15)13(16)17/h2-6H,7H2,1H3,(H,16,17)
• InChI Key： DZRKNRYEHNJRJS-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C=CC2C(=CC=C(C)N=2)C=1

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.3Ų

Additional information on 3-(2-methylquinolin-6-yl)-2-oxopropanoic acid

Introduction to 3-(2-methylquinolin-6-yl)-2-oxopropanoic acid (CAS No. 2228317-72-2)

3-(2-methylquinolin-6-yl)-2-oxopropanoic acid (CAS No. 2228317-72-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising pharmacological properties and potential therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent research advancements.

The chemical structure of 3-(2-methylquinolin-6-yl)-2-oxopropanoic acid is defined by a quinoline ring system substituted with a methyl group at the 2-position and an oxopropanoic acid moiety at the 6-position. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for understanding the compound's behavior in various biological systems and its potential as a drug candidate.

Recent studies have highlighted the potential of 3-(2-methylquinolin-6-yl)-2-oxopropanoic acid in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities. These activities are attributed to its ability to inhibit the production of pro-inflammatory cytokines and reactive oxygen species (ROS), which are often implicated in chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its anti-inflammatory properties, 3-(2-methylquinolin-6-yl)-2-oxopropanoic acid has shown promise in cancer research. Studies have indicated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is believed to involve the modulation of cellular signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 3-(2-methylquinolin-6-yl)-2-oxopropanoic acid has also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life, which suggests that it could be administered as a once-daily dose in clinical settings.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-methylquinolin-6-yl)-2-oxopropanoic acid. Early-phase trials have reported promising results, with patients showing significant improvements in disease symptoms and biomarker levels. These findings have generated considerable interest among researchers and pharmaceutical companies, paving the way for more advanced clinical studies.

In conclusion, 3-(2-methylquinolin-6-yl)-2-oxopropanoic acid (CAS No. 2228317-72-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various disease areas. Ongoing research efforts are expected to uncover additional mechanisms of action and optimize its use as a therapeutic agent.